Cas no 80994-59-8 (Borofalan-)

Borofalan- structure

Product Name:Borofalan-

CAS No:80994-59-8

MF:C₉H₁₂BNO₄

MW:208.208819389343

CID:707945

PubChem ID:25033700

Update Time:2025-07-30

Borofalan- Chemical and Physical Properties

Names and Identifiers

- L-Phenylalanine,4-(borono-10B)-
- 10BenrichedL-4-boronophenylalanine,GMPBPA
- Borofalan-
- 4-(Borono-10B)-L-phenylalanine (ACI)
- (10B)-4-Borono-L-phenylalanine
- L-(p-[10B]Boronophenyl)alanine
- L-4-[10B]Boronophenylalanine
- Borofalan (10b)
- p-[10B]Borono-L-phenylalanine
- Boron B 10 BPA
- DTXSID30230833
- CHEMBL5220660
- UNII-963AI80S1B
- borofalan ((1)B) [INN]
- L-4-(10B)Boronophenylalanine
- 963AI80S1B
- SPM-011
- Boron B 10-condensed Boronophenylalanine
- D11272
- SPM011
- L-p BORONPHENYLALANINE BORON-10
- borofalan-(10b)
- 4-[(10B)Borono]-L-phenylalanine
- G82905
- EX-A4333
- BOROFALAN (10B) [JAN]
- AKOS040748045
- 4-((10B)Borono)-L-phenylalanine
- Boron B 10 Boronophenylalanine
- BOROFALAN B-10
- borofalanum (10B)
- BOROFALAN (10B) [INN]
- 80994-59-8
- L-Phenylalanine, 4-(borono-10B)-
- DTXCID60153324
- 4-Borono-l-phenylalanine b10 enriched
- (S)-2-AMINO-3-(4-(BORONO-10B)PHENYL)PROPANOIC ACID
- Boronophenylalanine B-10
- Q27271853
- P-(10B)Borono-L-phenylalanine
- Borofalan(10B)
- BOROFALAN (10B) [WHO-DD]
- L-(p-(10B)Boronophenyl)alanine
- 4-(Borono-10B)-L-phenylalanine
- SPM 011
- DA-59826
- (2S)-2-amino-3-(4-(10B)dihydroxy(10B)phenyl)propanoic acid
- Borofalan (10B) (JAN)
- Inchi： 1S/C9H12BNO4/c11-8(9(12)13)5-6-1-3-7(4-2-6)10(14)15/h1-4,8,14-15H,5,11H2,(H,12,13)/t8-/m0/s1/i10-1
- InChI Key： NFIVJOSXJDORSP-ULMHTEDTSA-N
- SMILES： C(C1C=CC([10B](O)O)=CC=1)[C@H](N)C(=O)O

Computed Properties

Exact Mass: 208.0895697g/mol
Monoisotopic Mass: 208.0895697g/mol
Isotope Atom Count: 1
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 104Å²

Borofalan- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
S e l l e c k ZHONG GUO	E0503-5mg	Borofalan (10B)	80994-59-8	98.51%	5mg	¥2211.69	2023-09-15
S e l l e c k ZHONG GUO	E0503-25mg	Borofalan (10B)	80994-59-8	98.51%	25mg	¥6626.66	2023-09-15
MedChemExpress	HY-129812-5mg	Borofalan-	80994-59-8	99.59%	5mg	￥1500	2025-04-16
MedChemExpress	HY-129812-10mg	Borofalan-	80994-59-8	99.59%	10mg	￥2400	2025-04-16
MedChemExpress	HY-129812-25mg	Borofalan-	80994-59-8	99.59%	25mg	￥4500	2025-04-16
MedChemExpress	HY-129812-50mg	Borofalan-	80994-59-8	99.59%	50mg	￥6800	2024-05-24
1PlusChem	1P00GC2W-5mg	10BenrichedL-4-boronophenylalanine,GMPBPA	80994-59-8	99%	5mg	$202.00	2024-04-21
1PlusChem	1P00GC2W-10mg	10BenrichedL-4-boronophenylalanine,GMPBPA	80994-59-8	99%	10mg	$302.00	2024-04-21
1PlusChem	1P00GC2W-25mg	10BenrichedL-4-boronophenylalanine,GMPBPA	80994-59-8	99%	25mg	$552.00	2024-04-21
1PlusChem	1P00GC2W-50mg	10BenrichedL-4-boronophenylalanine,GMPBPA	80994-59-8	99%	50mg	$815.00	2024-04-21

Borofalan- Production Method

Production Method 1

56877-38-4

80994-59-8

Reaction Conditions

1.1 Reagents: Zinc Catalysts: 1,2-Dibromoethane Solvents: Dimethylformamide ; 30 min, 90 °C
1.2 Catalysts: Chlorotrimethylsilane ; rt; 30 min, rt
1.3 Solvents: Dimethylformamide ; rt; 1.5 h, 35 °C
1.4 Catalysts: Tri-o-tolylphosphine , Tris(dibenzylideneacetone)dipalladium ; 12 h, rt
2.1 Reagents: Sulfuric acid Solvents: Tetrahydrofuran , Water ; 2 h, rt
3.1 Reagents: Hydrochloric acid Solvents: Water ; 17 h, 80 °C
3.2 Reagents: (±)-Propylene oxide Solvents: Isopropanol ; 14 h, rt

Reference

Development of the first and practical method for enantioselective synthesis of 10B-enriched p-borono-L-phenylalanine

Hattori, Yoshihide; et al, Tetrahedron Letters, 2008, 49(33), 4977-4980

Production Method 2

1676-81-9

80994-59-8

Reaction Conditions

1.1 Reagents: Imidazole , Triphenylphosphine , Iodine Solvents: Dichloromethane ; 30 min, 0 °C; 1 h, rt
1.2 Solvents: Dichloromethane ; rt; 5 h, rt
2.1 Reagents: Zinc Catalysts: 1,2-Dibromoethane Solvents: Dimethylformamide ; 30 min, 90 °C
2.2 Catalysts: Chlorotrimethylsilane ; rt; 30 min, rt
2.3 Solvents: Dimethylformamide ; rt; 1.5 h, 35 °C
2.4 Catalysts: Tri-o-tolylphosphine , Tris(dibenzylideneacetone)dipalladium ; 12 h, rt
3.1 Reagents: Sulfuric acid Solvents: Tetrahydrofuran , Water ; 2 h, rt
4.1 Reagents: Hydrochloric acid Solvents: Water ; 17 h, 80 °C
4.2 Reagents: (±)-Propylene oxide Solvents: Isopropanol ; 14 h, rt

Reference

Development of the first and practical method for enantioselective synthesis of 10B-enriched p-borono-L-phenylalanine

Hattori, Yoshihide; et al, Tetrahedron Letters, 2008, 49(33), 4977-4980

Production Method 3

80994-59-8

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; 17 h, 80 °C
1.2 Reagents: (±)-Propylene oxide Solvents: Isopropanol ; 14 h, rt

Reference

Development of the first and practical method for enantioselective synthesis of 10B-enriched p-borono-L-phenylalanine

Hattori, Yoshihide; et al, Tetrahedron Letters, 2008, 49(33), 4977-4980

Production Method 4

80994-59-8

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Tetrahydrofuran , Water ; 2 h, rt
2.1 Reagents: Hydrochloric acid Solvents: Water ; 17 h, 80 °C
2.2 Reagents: (±)-Propylene oxide Solvents: Isopropanol ; 14 h, rt

Reference

Development of the first and practical method for enantioselective synthesis of 10B-enriched p-borono-L-phenylalanine

Hattori, Yoshihide; et al, Tetrahedron Letters, 2008, 49(33), 4977-4980

Production Method 5

479-27-6

624-38-4

80994-59-8

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C
1.2 Reagents: Boric acid (H310BO3) trimethyl ester ; -78 °C; 5 h, -78 °C
1.3 Solvents: Tetrahydrofuran ; 12 h, rt
2.1 Reagents: Zinc Catalysts: 1,2-Dibromoethane Solvents: Dimethylformamide ; 30 min, 90 °C
2.2 Catalysts: Chlorotrimethylsilane ; rt; 30 min, rt
2.3 Solvents: Dimethylformamide ; rt; 1.5 h, 35 °C
2.4 Catalysts: Tri-o-tolylphosphine , Tris(dibenzylideneacetone)dipalladium ; 12 h, rt
3.1 Reagents: Sulfuric acid Solvents: Tetrahydrofuran , Water ; 2 h, rt
4.1 Reagents: Hydrochloric acid Solvents: Water ; 17 h, 80 °C
4.2 Reagents: (±)-Propylene oxide Solvents: Isopropanol ; 14 h, rt

Reference

Development of the first and practical method for enantioselective synthesis of 10B-enriched p-borono-L-phenylalanine

Hattori, Yoshihide; et al, Tetrahedron Letters, 2008, 49(33), 4977-4980